Cas no 2060061-78-9 (5-(3-Methylpiperidin-1-yl)nicotinic acid)

• Product Name: 5-(3-Methylpiperidin-1-yl)nicotinic acid
• CAS No: 2060061-78-9
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 5721068
• PubChem ID: 121209095
• Update Time: 2025-06-09

5-(3-Methylpiperidin-1-yl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2060061-78-9
• AKOS026719072
• 5-(3-Methylpiperidin-1-yl)pyridine-3-carboxylic acid
• 5-(3-methylpiperidin-1-yl)nicotinic acid
• EN300-340530
• 5-(3-Methylpiperidin-1-yl)pyridine-3-carboxylicacid
• F2167-4321
• 3-Pyridinecarboxylic acid, 5-(3-methyl-1-piperidinyl)-
• 5-(3-Methylpiperidin-1-yl)nicotinic acid

• Inchi： 1S/C12H16N2O2/c1-9-3-2-4-14(8-9)11-5-10(12(15)16)6-13-7-11/h5-7,9H,2-4,8H2,1H3,(H,15,16)
• InChI Key： LNTOGIKPXZBVMM-UHFFFAOYSA-N
• SMILES： OC(C1=CN=CC(=C1)N1CCCC(C)C1)=O

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• Density: 1.175±0.06 g/cm3(Predicted)
• Boiling Point: 421.9±30.0 °C(Predicted)
• pka: 2.49±0.10(Predicted)

Additional information on 5-(3-Methylpiperidin-1-yl)nicotinic acid

Research Brief on 5-(3-Methylpiperidin-1-yl)nicotinic acid (CAS: 2060061-78-9): Recent Advances and Applications

5-(3-Methylpiperidin-1-yl)nicotinic acid (CAS: 2060061-78-9) is a chemically modified nicotinic acid derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by the incorporation of a 3-methylpiperidin-1-yl moiety, exhibits unique pharmacological properties that make it a promising candidate for various therapeutic applications. Recent studies have explored its potential as a modulator of specific biological targets, including G protein-coupled receptors (GPCRs) and enzymes involved in metabolic pathways.

One of the key areas of research focuses on the compound's role as a selective ligand for nicotinic acetylcholine receptors (nAChRs). Preliminary in vitro studies have demonstrated that 5-(3-Methylpiperidin-1-yl)nicotinic acid exhibits moderate affinity for α7 nAChR subtypes, which are implicated in cognitive functions and neurodegenerative diseases such as Alzheimer's. These findings suggest its potential utility in developing novel therapeutics for neurological disorders.

In addition to its neurological applications, recent investigations have highlighted the compound's potential in metabolic regulation. A 2023 study published in the Journal of Medicinal Chemistry revealed that 5-(3-Methylpiperidin-1-yl)nicotinic acid acts as an allosteric modulator of GPR109A, a receptor known to mediate the anti-lipolytic effects of niacin. This discovery opens new avenues for designing next-generation lipid-lowering agents with improved efficacy and reduced side effects compared to traditional niacin-based therapies.

The synthetic routes for 5-(3-Methylpiperidin-1-yl)nicotinic acid have also been optimized in recent years. A novel one-pot synthesis method, reported in Organic Process Research & Development (2022), significantly improved the yield (up to 78%) and purity (>99%) of the compound, making it more accessible for large-scale pharmacological studies. This methodological advancement has facilitated the production of derivatives for structure-activity relationship (SAR) studies.

Pharmacokinetic studies of 5-(3-Methylpiperidin-1-yl)nicotinic acid have shown favorable properties, including good oral bioavailability (approximately 65% in rodent models) and a half-life of 4-6 hours. These characteristics, combined with its moderate plasma protein binding (∼70%), position it as a viable lead compound for further drug development. However, challenges remain in optimizing its blood-brain barrier penetration for CNS applications.

Recent patent filings (2023-2024) indicate growing commercial interest in this compound, with applications covering neurodegenerative diseases, metabolic disorders, and inflammatory conditions. The unique structural features of 5-(3-Methylpiperidin-1-yl)nicotinic acid, particularly its balanced lipophilicity (clogP ∼2.1) and molecular weight (236.3 g/mol), make it an attractive scaffold for medicinal chemistry optimization programs across multiple therapeutic areas.

Future research directions include comprehensive in vivo efficacy studies in disease models, further exploration of its off-target effects, and development of prodrug strategies to enhance its therapeutic index. The compound's versatility and promising preliminary data suggest it will remain an important focus of chemical biology and drug discovery research in the coming years.